Cas no 1806052-51-6 (5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806052-51-6
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4860321
• Update Time: 2025-06-08

5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-7-4-15-8(9(11)12)6(3-14)5(7)1-2-13/h4,9H,1H2
• InChI Key： OVXLLWYWDSMNKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(C#N)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.6
• Topological Polar Surface Area: 60.5

Additional information on 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806052-51-6)

5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1806052-51-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including the presence of bromine, cyano, and difluoromethyl substituents, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The synthesis and application of 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile have been explored in several cutting-edge research studies. One notable area of interest is its role as a building block in the development of novel pharmaceutical agents. The bromine atom in the molecule serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions enable the introduction of diverse pharmacophores, facilitating the design of compounds with enhanced therapeutic potential.

The cyano group at the 3-position and the acetonitrile moiety at the 4-position add additional layers of reactivity to the core pyridine scaffold. The cyano group can participate in nucleophilic addition reactions, while the acetonitrile group can act as a protecting group or be further modified through various chemical transformations. Such structural versatility makes 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile a valuable precursor in medicinal chemistry.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The presence of two fluorine atoms in the difluoromethyl substituent at the 2-position enhances the lipophilicity and metabolic resistance of any derivative synthesized from this compound. This feature has been particularly exploited in the development of antiviral and anticancer agents, where fluorinated molecules often exhibit improved efficacy and reduced toxicity compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile has shown promise in agrochemical research. The unique combination of substituents makes it a suitable candidate for synthesizing novel pesticides and herbicides. These compounds often target specific enzymatic pathways in pests or weeds, offering selective toxicity while minimizing environmental impact. The growing demand for sustainable agricultural practices has spurred interest in developing next-generation agrochemicals based on structurally diverse heterocyclic compounds like 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile.

The chemical reactivity of this compound also extends to materials science applications. For instance, its ability to undergo polymerization or incorporation into coordination complexes has been explored for developing advanced materials with tailored properties. These materials may find applications in electronics, catalysis, or even biomedicine, where precise control over molecular architecture is crucial.

From a synthetic chemistry perspective, 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile serves as an excellent scaffold for exploring new synthetic methodologies. Researchers have leveraged its reactivity to develop novel catalytic systems or improve existing ones. For example, transition metal-catalyzed reactions involving this compound have been optimized for higher yields and selectivity, contributing to more efficient synthetic routes.

The safety and handling of 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile are also important considerations. While it is not classified as a hazardous substance under standard regulatory frameworks, appropriate laboratory practices should be followed to ensure safe handling. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory hygiene protocols.

In conclusion, 5-Bromo-3-cyano-2-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806052-51-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthetic chemists and researchers seeking to develop innovative solutions in their respective fields.